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Cat. No.: B14281748 Get Quote

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung bietet dieser

Leitfaden einen detaillierten Einblick in die Löslichkeit und Reaktivität von Trichlormethylsilan
(TCS) in organischen Lösungsmitteln. Das Verständnis dieser Eigenschaften ist entscheidend

für die sichere Handhabung, die Gestaltung von Synthesewegen und die Entwicklung robuster

experimenteller Protokolle.

Trichlormethylsilan (CH₃SiCl₃), auch als Methyltrichlorsilan bekannt, ist eine farblose,

flüchtige und reaktive Flüssigkeit, die in der organischen Synthese und in der

Materialwissenschaft breite Anwendung findet. Seine Löslichkeit wird maßgeblich von seiner

hohen Reaktivität gegenüber protischen Lösungsmitteln und seiner generellen Mischbarkeit mit

aprotischen Lösungsmitteln bestimmt.

Qualitative und Quantitative Löslichkeitsdaten
Trichlormethylsilan ist mit den meisten aprotischen organischen Lösungsmitteln vollständig

mischbar. Dies bedeutet, dass es sich in jedem Verhältnis mit diesen Lösungsmitteln mischt,

um eine homogene Phase zu bilden. Eine quantitative Angabe der Löslichkeit in g/100 ml oder

mol/l ist in diesen Fällen nicht sinnvoll, da die Löslichkeit als unbegrenzt betrachtet werden

kann. Die Wechselwirkung mit protischen Lösungsmitteln ist hingegen von heftigen

chemischen Reaktionen geprägt.
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Die folgende Tabelle fasst die Löslichkeitseigenschaften von Trichlormethylsilan in

verschiedenen Klassen organischer Lösungsmittel zusammen:

Lösungsmittelklass
e

Beispiele
Löslichkeit/Mischb
arkeit von TCS

Anmerkungen und
Reaktivität

Aprotische unpolare

Lösungsmittel
Hexan, Benzol, Toluol Vollständig mischbar

Ideale Lösungsmittel

für inerte

Reaktionsbedingunge

n. Es ist auf einen

geringen

Wassergehalt zu

achten.

Aprotische polare

Lösungsmittel

Diethylether,

Tetrahydrofuran

(THF), Chloroform,

Dichlormethan,

Ethylacetat

Vollständig mischbar

Weit verbreitete

Lösungsmittel für

Reaktionen mit TCS.

THF kann bei längerer

Lagerung Peroxide

bilden, was bei der

Destillation gefährlich

sein kann.

Protische

Lösungsmittel

Wasser, Alkohole (z.B.

Methanol, Ethanol),

Carbonsäuren

Nicht löslich, reagiert

heftig

Heftige exotherme

Reaktion unter

Bildung von

Chlorwasserstoff

(HCl) und Silanolen,

die zu Polysiloxanen

kondensieren.[1][2]

Diese Reaktion ist für

die Synthese von

Silikonen von

zentraler Bedeutung.
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Bestimmung der Mischbarkeit von Trichlormethylsilan
mit einem aprotischen organischen Lösungsmittel
Dieses Protokoll beschreibt eine qualitative Methode zur visuellen Bestimmung der

Mischbarkeit von Trichlormethylsilan mit einem aprotischen organischen Lösungsmittel unter

inerten Bedingungen.

Materialien:

Trichlormethylsilan (hohe Reinheit)

Testlösungsmittel (wasserfrei)

Trockene Schlenk-Kolben oder Reagenzgläser mit Septum

Trockene Spritzen und Nadeln

Inertgas (Argon oder Stickstoff)

Schutzbrille, Handschuhe und Laborkittel

Durchführung:

Ein Schlenk-Kolben wird im Vakuum ausgeheizt und mit Inertgas befüllt, um eine wasser-

und sauerstofffreie Atmosphäre zu gewährleisten.

Mittels einer trockenen Spritze werden 5 ml des wasserfreien aprotischen Lösungsmittels in

den Kolben gegeben.

Unter Inertgas-Gegenstrom wird eine definierte Menge Trichlormethylsilan (z.B. 1 ml)

langsam mit einer weiteren trockenen Spritze zu dem Lösungsmittel gegeben.

Das Gemisch wird vorsichtig geschwenkt.

Die Mischung wird visuell auf Anzeichen von Unmischbarkeit untersucht, wie die Bildung von

zwei Phasen, Trübung oder Ausfällung.
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Bei vollständiger Mischbarkeit sollte eine klare, homogene Lösung resultieren. Der Versuch

kann mit unterschiedlichen Mischungsverhältnissen wiederholt werden, um die vollständige

Mischbarkeit zu bestätigen.

Diagramm des Experimentellen Arbeitsablaufs
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Arbeitsablauf zur Bestimmung der Mischbarkeit

Start

Vorbereitung
(Trockene Glasgeräte, Inertgas)

Zugabe des aprotischen
Lösungsmittels (5 ml)

Langsame Zugabe von
Trichlormethylsilan (1 ml)

Mischen der Komponenten

Visuelle Beobachtung

Klare, homogene Lösung

Ja

Phasentrennung/
Trübung

Nein

Ergebnis: Mischbar Ergebnis: Nicht mischbar

Click to download full resolution via product page

Abbildung 1: Schematischer Arbeitsablauf zur qualitativen Bestimmung der Mischbarkeit.
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Logische Beziehungen und Signalwege
Die "Löslichkeit" von Trichlormethylsilan ist untrennbar mit seiner Reaktivität verbunden. Das

folgende Diagramm veranschaulicht die logische Beziehung zwischen der Art des

Lösungsmittels und der resultierenden Wechselwirkung mit Trichlormethylsilan.

Interaktion von Trichlormethylsilan mit Lösungsmitteln

Trichlormethylsilan
(CH3SiCl3)

Lösungsmitteltyp?

Aprotisch

 

Protisch

 

Lösung/Mischung
(Physikalischer Vorgang)

Chemische Reaktion
(Solvolyse)

Produkte:
Silanole, Polysiloxane, HCl

Click to download full resolution via product page

Abbildung 2: Entscheidungsdiagramm zur Wechselwirkung von TCS mit Lösungsmitteln.

Zusammenfassung und Sicherheitshinweise
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Zusammenfassend lässt sich sagen, dass Trichlormethylsilan in der Regel mit aprotischen

organischen Lösungsmitteln vollständig mischbar ist, während es mit protischen

Lösungsmitteln heftig reagiert. Bei der Arbeit mit Trichlormethylsilan ist unbedingt auf die

Verwendung von trockenen Lösungsmitteln und eine inerte Atmosphäre zu achten, um

unerwünschte Nebenreaktionen mit Wasser zu vermeiden. Die bei der Reaktion mit protischen

Lösungsmitteln entstehende Salzsäure ist stark korrosiv.[2] Es ist zwingend erforderlich, in

einem gut belüfteten Abzug zu arbeiten und geeignete persönliche Schutzausrüstung zu

tragen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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